N-[1-{[(2-chlorobenzyl)amino]carbonyl}-2-(2-furyl)vinyl]-3,4-dimethylbenzamide

• Molecular Formula: C23H21ClN2O3
• Molecular Weight: 408.9 g/mol
• IUPAC Name: N-[(Z)-3-[(2-chlorophenyl)methylamino]-1-(furan-2-yl)-3-oxoprop-1-en-2-yl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C23H21ClN2O3/c1-15-9-10-17(12-16(15)2)22(27)26-21(13-19-7-5-11-29-19)23(28)25-14-18-6-3-4-8-20(18)24/h3-13H,14H2,1-2H3,(H,25,28)(H,26,27)/b21-13-
• InChI Key: VAVLKSSKZZFTCA-BKUYFWCQSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)N/C(=C\C2=CC=CO2)/C(=O)NCC3=CC=CC=C3Cl)C
• SMILES: CC1=C(C=C(C=C1)C(=O)NC(=CC2=CC=CO2)C(=O)NCC3=CC=CC=C3Cl)C

Description

N-[1-{[(2-chlorobenzyl)amino]carbonyl}-2-(2-furyl)vinyl]-3,4-dimethylbenzamide, also known as C16, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. This compound is a member of the family of compounds known as vinca alkaloids, which are well-known for their anti-cancer properties. C16 has been found to have a unique mechanism of action that makes it a promising candidate for further study.

Scientific Research Applications

N-[1-{[(2-chlorobenzyl)amino]carbonyl}-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has been studied for its potential use in various scientific research applications, including cancer research, neurodegenerative disease research, and drug discovery. In cancer research, N-[1-{[(2-chlorobenzyl)amino]carbonyl}-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has been found to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for the development of anti-cancer drugs. In neurodegenerative disease research, N-[1-{[(2-chlorobenzyl)amino]carbonyl}-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has been found to have neuroprotective properties and may have potential as a treatment for diseases such as Alzheimer's and Parkinson's. In drug discovery, N-[1-{[(2-chlorobenzyl)amino]carbonyl}-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has been used as a lead compound for the development of new drugs with similar properties.

Mechanism of Action

N-[1-{[(2-chlorobenzyl)amino]carbonyl}-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has a unique mechanism of action that sets it apart from other vinca alkaloids. It works by inhibiting the activity of tubulin, a protein that is essential for cell division. By inhibiting tubulin, N-[1-{[(2-chlorobenzyl)amino]carbonyl}-2-(2-furyl)vinyl]-3,4-dimethylbenzamide prevents cancer cells from dividing and proliferating, leading to cell death. N-[1-{[(2-chlorobenzyl)amino]carbonyl}-2-(2-furyl)vinyl]-3,4-dimethylbenzamide also has the ability to cross the blood-brain barrier, making it a promising candidate for the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
N-[1-{[(2-chlorobenzyl)amino]carbonyl}-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has been found to have a number of biochemical and physiological effects. In cancer cells, N-[1-{[(2-chlorobenzyl)amino]carbonyl}-2-(2-furyl)vinyl]-3,4-dimethylbenzamide induces apoptosis by activating caspase-3 and caspase-9, two proteins involved in the apoptotic pathway. N-[1-{[(2-chlorobenzyl)amino]carbonyl}-2-(2-furyl)vinyl]-3,4-dimethylbenzamide also inhibits the activity of the protein kinase B (AKT) pathway, which is involved in cell survival and proliferation. In neurodegenerative disease research, N-[1-{[(2-chlorobenzyl)amino]carbonyl}-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[1-{[(2-chlorobenzyl)amino]carbonyl}-2-(2-furyl)vinyl]-3,4-dimethylbenzamide in lab experiments is its unique mechanism of action, which makes it a promising candidate for the development of anti-cancer and neuroprotective drugs. However, there are also some limitations to using N-[1-{[(2-chlorobenzyl)amino]carbonyl}-2-(2-furyl)vinyl]-3,4-dimethylbenzamide in lab experiments. One limitation is its low solubility in water, which can make it difficult to administer in vivo. Another limitation is its potential toxicity, which requires careful attention to dosing and safety in lab experiments.

Future Directions

There are a number of future directions for research on N-[1-{[(2-chlorobenzyl)amino]carbonyl}-2-(2-furyl)vinyl]-3,4-dimethylbenzamide. One area of research is the development of new drugs based on the structure of N-[1-{[(2-chlorobenzyl)amino]carbonyl}-2-(2-furyl)vinyl]-3,4-dimethylbenzamide. Another area of research is the optimization of the synthesis method to improve the yield and purity of the final product. Additionally, further research is needed to fully understand the mechanism of action of N-[1-{[(2-chlorobenzyl)amino]carbonyl}-2-(2-furyl)vinyl]-3,4-dimethylbenzamide and its potential as a treatment for cancer and neurodegenerative diseases.
In conclusion, N-[1-{[(2-chlorobenzyl)amino]carbonyl}-2-(2-furyl)vinyl]-3,4-dimethylbenzamide is a synthetic compound that has shown promise in various scientific research applications. Its unique mechanism of action and potential as a treatment for cancer and neurodegenerative diseases make it a promising candidate for further study. However, careful attention to dosing and safety is necessary in lab experiments, and further research is needed to fully understand its potential and limitations.

Synthesis Methods

N-[1-{[(2-chlorobenzyl)amino]carbonyl}-2-(2-furyl)vinyl]-3,4-dimethylbenzamide is synthesized by reacting 3,4-dimethylbenzoyl chloride with 2-chlorobenzylamine to form the intermediate product, which is then reacted with 2-furylvinylamine to form the final product. The synthesis of N-[1-{[(2-chlorobenzyl)amino]carbonyl}-2-(2-furyl)vinyl]-3,4-dimethylbenzamide is a multi-step process that requires careful attention to detail to ensure the purity and quality of the final product.